Cas no 139057-67-3 (Benzenamine, 4-[(1,1-dimethylethyl)thio]-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-[(1,1-dimethylethyl)thio]-3-(trifluoromethyl)-
• CAS No: 139057-67-3
• MF: C₁₁H₁₄F₃NS
• MW: 249.295772075653
• CID: 1269532
• Update Time: 2024-08-04

Benzenamine, 4-[(1,1-dimethylethyl)thio]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(1,1-dimethylethyl)thio]-3-(trifluoromethyl)-

• Inchi： 1S/C11H14F3NS/c1-10(2,3)16-9-5-4-7(15)6-8(9)11(12,13)14/h4-6H,15H2,1-3H3
• InChI Key： LQFYRYJIRSXDOJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SC(C)(C)C)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 249.08002

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 302.2±42.0 °C(Predicted)
• PSA: 26.02
• pka: 3.26±0.10(Predicted)